Cas no 1336454-63-7 ((2R)-2-(4-BROMO-2-CHLOROPHENYL)-2-(METHYLAMINO)ETHAN-1-OL)

• Product Name: (2R)-2-(4-BROMO-2-CHLOROPHENYL)-2-(METHYLAMINO)ETHAN-1-OL
• CAS No: 1336454-63-7
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 5581961
• PubChem ID: 130638899
• Update Time: 2025-05-19

(2R)-2-(4-BROMO-2-CHLOROPHENYL)-2-(METHYLAMINO)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-BROMO-2-CHLOROPHENYL)-2-(METHYLAMINO)ETHAN-1-OL
• Benzeneethanol, 4-bromo-2-chloro-β-(methylamino)-, (βR)-
• Y13046
• 1336454-63-7
• (R)-2-(4-BROMO-2-CHLOROPHENYL)-2-(METHYLAMINO)ETHAN-1-OL

• Inchi： 1S/C9H11BrClNO/c1-12-9(5-13)7-3-2-6(10)4-8(7)11/h2-4,9,12-13H,5H2,1H3/t9-/m0/s1
• InChI Key： SDZYYUFSHKPWGO-VIFPVBQESA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)[C@H](CO)NC

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±37.0 °C(Predicted)
• pka: 14.30±0.10(Predicted)

Additional information on (2R)-2-(4-BROMO-2-CHLOROPHENYL)-2-(METHYLAMINO)ETHAN-1-OL

Comprehensive Overview of (2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1336454-63-7)

(2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1336454-63-7) is a chiral organic compound with significant potential in pharmaceutical and chemical research. This compound features a unique molecular structure characterized by a bromine and chlorine substitution on the phenyl ring, along with a methylamino group and a hydroxyl group. Its stereochemistry, particularly the (2R) configuration, plays a crucial role in its biological activity and applications.

The compound's molecular formula is C₉H₁₁BrClNO, and it has a molecular weight of 264.55 g/mol. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) targeting drugs. Researchers are increasingly interested in this compound due to its potential role in modulating neurotransmitter systems, which is a hot topic in neuroscience and drug discovery.

One of the key applications of (2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol is in the study of adrenergic and dopaminergic receptors. These receptors are critical targets for treating conditions such as Parkinson's disease, depression, and hypertension. The compound's ability to interact with these receptors makes it a promising candidate for further pharmacological studies. Recent trends in drug development emphasize the importance of chiral compounds like this one, as they often exhibit higher specificity and fewer side effects.

In addition to its pharmaceutical applications, (2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol is also used in organic synthesis and catalysis. Its chiral center allows for the creation of enantiomerically pure products, which are highly sought after in the fine chemicals industry. The demand for such intermediates is growing, driven by the increasing need for precision in chemical manufacturing and the rise of green chemistry initiatives.

The synthesis of (2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol typically involves multi-step reactions, including halogenation, amination, and reduction processes. Researchers are continually optimizing these methods to improve yield and purity, addressing common challenges such as racemization and byproduct formation. These advancements are crucial for scaling up production and meeting the demands of both academic and industrial sectors.

From a market perspective, the compound is gaining attention due to its potential in personalized medicine and targeted drug delivery systems. The pharmaceutical industry is increasingly focusing on patient-specific treatments, and chiral intermediates like (2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol are essential for developing such therapies. Market analysts predict steady growth in the demand for this compound, particularly in North America and Europe, where research and development activities are most intensive.

Safety and handling of (2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol require standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from light—are recommended to maintain its stability. Researchers should also follow guidelines for handling organic compounds to ensure safe and effective use.

In conclusion, (2R)-2-(4-Bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1336454-63-7) is a versatile and valuable compound with broad applications in pharmaceuticals, organic synthesis, and catalysis. Its unique structural features and chiral properties make it a focal point in modern chemical research. As the demand for enantiomerically pure compounds and targeted therapies continues to rise, this compound is poised to play an increasingly important role in scientific and industrial advancements.